Cas no 114344-00-2 (3-formyl-2-nitrobenzonitrile)

3-formyl-2-nitrobenzonitrile structure

3-formyl-2-nitrobenzonitrile structure

Product Name:3-formyl-2-nitrobenzonitrile

CAS No:114344-00-2

MF:C₈H₄N₂O₃

MW:176.12896156311

MDL:MFCD28053779

CID:3633001

PubChem ID:19895505

Update Time:2025-04-22

3-formyl-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 3-formyl-2-nitro-
- 3-formyl-2-nitrobenzonitrile
- 114344-00-2
- AS-46253
- SCHEMBL9685477
- HUGYRUWVKNAJOH-UHFFFAOYSA-N
- 3-cyano-2-nitrobenzaldehyde
- AKOS027323976
- MFCD28053779
- CS-0451591
- CL9233
- MDL： MFCD28053779
- Inchi： 1S/C8H4N2O3/c9-4-6-2-1-3-7(5-11)8(6)10(12)13/h1-3,5H
- InChI Key： HUGYRUWVKNAJOH-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC=CC(C=O)=C1[N+]([O-])=O

Computed Properties

Exact Mass: 176.02219199Da
Monoisotopic Mass: 176.02219199Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 86.7Å²

3-formyl-2-nitrobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB450759-250 mg	3-Cyano-2-nitrobenzaldehyde, 95%; .	114344-00-2	95%	250MG	€580.00	2023-07-18
abcr	AB450759-1 g	3-Cyano-2-nitrobenzaldehyde, 95%; .	114344-00-2	95%	1g	€1,420.40	2023-07-18
eNovation Chemicals LLC	Y1263036-250mg	Benzonitrile, 3-formyl-2-nitro-	114344-00-2	95%	250mg	$605	2024-07-28
eNovation Chemicals LLC	Y1263036-1g	Benzonitrile, 3-formyl-2-nitro-	114344-00-2	95%	1g	$1465	2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC1324-1G	3-formyl-2-nitrobenzonitrile	114344-00-2	95%	1g	￥ 3,168.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC1324-5G	3-formyl-2-nitrobenzonitrile	114344-00-2	95%	5g	￥ 9,504.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC1324-10G	3-formyl-2-nitrobenzonitrile	114344-00-2	95%	10g	￥ 15,780.00	2023-03-30
abcr	AB450759-100 mg	3-Cyano-2-nitrobenzaldehyde, 95%; .	114344-00-2	95%	100MG	€318.00	2023-07-18
eNovation Chemicals LLC	Y1263036-100mg	Benzonitrile, 3-formyl-2-nitro-	114344-00-2	95%	100mg	$350	2024-07-28
abcr	AB450759-100mg	3-Cyano-2-nitrobenzaldehyde, 95%; .	114344-00-2	95%	100mg	€535.40	2025-04-22

3-formyl-2-nitrobenzonitrile Related Literature

1. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes

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